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bromophenyl)propanoate

Cat. No.: B146710

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(2-bromophenyl)propanoate, with CAS number 135613-33-1, is a substituted
benzene derivative. Structurally, it is the ethyl ester of 3-(2-bromophenyl)propanoic acid. This
compound is primarily utilized as a chemical intermediate in the synthesis of more complex
molecules. Notably, its precursor, 3-(2-bromophenyl)propionic acid, is recognized as an
important intermediate in the pharmaceutical industry, suggesting that ethyl 3-(2-
bromophenyl)propanoate plays a role in the development of medicinal compounds.[1][2] This
guide provides a comprehensive overview of its chemical properties, reliable suppliers, and a
detailed look into its synthesis.

Chemical and Physical Properties

The fundamental physicochemical properties of ethyl 3-(2-bromophenyl)propanoate are
summarized in the table below. This data is essential for its handling, storage, and application
in synthetic chemistry.
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Property Value Source
CAS Number 135613-33-1 Thermo Scientific Chemicals
ethyl 3-(2- S ]
IUPAC Name Thermo Scientific Chemicals
bromophenyl)propanoate
3-(2-BROMO-PHENYL)-
PROPIONIC ACID ETHYL Molbase, Thermo Scientific
Synonyms

ESTER, ethyl 3-2-bromophenyl

propanoate

Chemicals

Molecular Formula

C11H13BrO2

Thermo Scientific Chemicals

Molecular Weight 257.127 g/mol Thermo Scientific Chemicals
Boiling Point 299.382 °C at 760 mmHg Molbase
Flash Point 134.862 °C Molbase
Density 1.343 g/cm3 Molbase
Refractive Index 153 Molbase
Vapor Pressure 0.001 mmHg at 25 °C Molbase

MDL Number MFCDOQ7772962 Thermo Scientific Chemicals
ZKICRDRBPPOQLM- S )
InChl Key Thermo Scientific Chemicals
UHFFFAOYSA-N
CCOC(=0)Cccci1=Ccc=Ccc=C1 S ]
SMILES Thermo Scientific Chemicals

Br

Synthesis and Experimental Protocol

While specific experimental protocols for the direct application of ethyl 3-(2-

bromophenyl)propanoate in further reactions are not readily available in public literature, a

detailed industrial synthesis method for its immediate precursor, 3-(2-bromophenyl)propionic

acid, has been patented.[1][2] This process can be logically extended to the synthesis of the

ethyl ester through standard esterification procedures.
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Synthesis of 3-(2-bromophenyl)propionic acid
(Precursor)

The patented method involves a one-pot reaction starting from 2-bromobenzaldehyde.[1][2]

Reactants:

2-bromobenzaldehyde
 Isopropylidene malonate

¢ Triethylamine

» Formic acid

e Hydrochloric acid

o Ethyl acetate (for purification)
¢ n-heptane (for purification)

Experimental Procedure:

Reaction Setup: In a suitable reactor, triethylamine is added, and formic acid is slowly
introduced while maintaining the temperature between 15-40 °C.

» Addition of Reactants: Isopropylidene malonate and 2-bromobenzaldehyde are then added
to the reaction mixture.

e Reaction: The mixture is heated to 95-100 °C and stirred for 2-4 hours.

o Work-up: After cooling, the reaction is quenched by the addition of water and concentrated
hydrochloric acid. The crude product precipitates and is collected by filtration.

 Purification: The crude 3-(2-bromophenyl)propionic acid is purified by recrystallization from a
mixture of ethyl acetate and n-heptane.

Esterification to Ethyl 3-(2-bromophenyl)propanoate
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The resulting 3-(2-bromophenyl)propionic acid can be converted to its ethyl ester via Fischer
esterification.

Reactants:

¢ 3-(2-bromophenyl)propionic acid

o Ethanol (in excess)

e A strong acid catalyst (e.qg., sulfuric acid)

Experimental Procedure:

¢ Reaction Setup: 3-(2-bromophenyl)propionic acid is dissolved in an excess of ethanol.
o Catalysis: A catalytic amount of concentrated sulfuric acid is added to the solution.

o Reaction: The mixture is heated under reflux for several hours to drive the equilibrium
towards the ester product.

o Work-up: After the reaction is complete, the excess ethanol is removed by distillation. The
residue is then neutralized with a weak base (e.g., sodium bicarbonate solution) and
extracted with a suitable organic solvent (e.g., diethyl ether).

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate), filtered, and the solvent is evaporated to yield the final product, ethyl 3-(2-
bromophenyl)propanoate.

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of ethyl 3-(2-
bromophenyl)propanoate, starting from 2-bromobenzaldehyde.
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Caption: Synthesis workflow for ethyl 3-(2-bromophenyl)propanoate.

Applications in Research

Based on available literature and patents, ethyl 3-(2-bromophenyl)propanoate is primarily
classified as a chemical intermediate. Its precursor is noted as an important intermediate for
pharmaceuticals.[1][2] This indicates that the primary application of this compound is in the
multi-step synthesis of biologically active molecules. However, specific details of the final
products synthesized from this intermediate and their biological activities or associated
signaling pathways are not extensively documented in publicly accessible research.

Suppliers

A number of chemical suppliers offer ethyl 3-(2-bromophenyl)propanoate, typically with
purities of 95-98%. The following table lists some of the known suppliers.
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Supplier Purity Available Quantities

Thermo Scientific Chemicals 98% Gram to kilogram scales
AB Chemicals Inc. 95% Gram to kilogram scales
Molbase Varies by supplier Gram to kilogram scales
Echemi Varies by supplier Gram to kilogram scales
Guidechem Varies by supplier Gram to kilogram scales

Disclaimer: This information is for research and development purposes only. Please consult the
safety data sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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